Ethyl 6-methyl-4-[(4-methylphenyl)sulfanyl]-3-quinolinecarboxylate

• IUPAC Name: ethyl 6-methyl-4-(4-methylphenyl)sulfanylquinoline-3-carboxylate
• InChI: InChI=1S/C20H19NO2S/c1-4-23-20(22)17-12-21-18-10-7-14(3)11-16(18)19(17)24-15-8-5-13(2)6-9-15/h5-12H,4H2,1-3H3
• InChI Key: ZQXNLANYFQGKBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1SC3=CC=C(C=C3)C)C
• Molecular Formula: C20H19NO2S
• Molecular Weight: 337.4 g/mol

Description

Ethyl 6-methyl-4-[(4-methylphenyl)sulfanyl]-3-quinolinecarboxylate is a chemical compound with the molecular formula C20H19NO2S and a molecular weight of 337.44. It is also known as 3-Quinolinecarboxylic acid, 6-methyl-4-[(4-methylphenyl)thio]-, ethyl ester.

Scientific Research Applications

Novel Synthesis Methods

Research has explored innovative methods for synthesizing quinoline derivatives, including ethyl 6-methyl-4-[(4-methylphenyl)sulfanyl]-3-quinolinecarboxylate. One study detailed the synthesis of methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, emphasizing the use of ultrasound irradiation conditions in the process (Gao et al., 2011). Another study presented a practical large-scale synthesis method for related octahydrobenzo[g]quinoline derivatives, which are important intermediates in pharmaceuticals (Bänziger et al., 2000).

Chemical Intermediates and Organic Synthesis

This compound has applications as a chemical intermediate. For instance, its derivatives have been synthesized and evaluated for potential use in anticoccidial drugs (Zhang et al., 2010). Another study described the synthesis of novel quinoxaline-2-carboxylate 1,4-dioxide derivatives, indicating their utility in antituberculosis agents (Jaso et al., 2005).

Biological and Medicinal Chemistry

The derivatives of this compound have been studied for their biological activities. A study reported the synthesis of 4H-pyrano[2,3-b]quinoline derivatives that showed potential for blocking acetylcholinesterase and mitigating calcium signals, offering neuroprotection against calcium overload and free radicals (Marco-Contelles et al., 2006). Another investigation focused on the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, derived from quinoline compounds (Deady et al., 2003).

DFT Calculations and Molecular Studies

Density Functional Theory (DFT) calculations have been used to study the electronic properties of quinoline-based derivatives. A research study explored the synthesis, characterization, and DFT calculations of quinoline and quinazoline derivatives, providing insights into their molecular behavior (Mohamed et al., 2020). Another research work assessed spectral, electronic, and nonlinear optical properties of quinoline derivatives through experimental and DFT studies (Khalid et al., 2019).